Cas no 366790-50-3 (4-(2-bromoacetyl)-2-fluorobenzonitrile)

• Product Name: 4-(2-bromoacetyl)-2-fluorobenzonitrile
• CAS No: 366790-50-3
• MF: C₉H₅BrFNO
• MW: 242.044504880905
• MDL: MFCD11847574
• CID: 1011579
• PubChem ID: 23001310
• Update Time: 2025-06-25

4-(2-bromoacetyl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoacetyl)-2-fluorobenzonitrile
• 4-(2-bromo-acetyl)-2-fluoro-benzonitrile
• NTNWXIJWVFBDOF-UHFFFAOYSA-N
• 4-cyano-3-fluorophenacyl bromide
• SCHEMBL393951
• 366790-50-3
• DB-366692
• EN300-2007928

• MDL： MFCD11847574
• Inchi： 1S/C9H5BrFNO/c10-4-9(13)6-1-2-7(5-12)8(11)3-6/h1-3H,4H2
• InChI Key： NTNWXIJWVFBDOF-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C#N)=C(C=1)F)=O

Computed Properties

• Exact Mass: 240.95385g/mol
• Monoisotopic Mass: 240.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9Ų

Additional information on 4-(2-bromoacetyl)-2-fluorobenzonitrile

Professional Introduction to 4-(2-bromoacetyl)-2-fluorobenzonitrile (CAS No. 366790-50-3)

4-(2-bromoacetyl)-2-fluorobenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 366790-50-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a benzonitrile core substituted with a bromoacetyl group and a fluorine atom at the 2-position, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 4-(2-bromoacetyl)-2-fluorobenzonitrile combines the reactivity of the acetyl group with the electronic influence of the fluorine atom, which is well-documented to modulate biological activity. The presence of both a bromine and a fluorine substituent on an aromatic ring creates a system that is highly susceptible to further functionalization, making it an attractive scaffold for drug discovery programs. In particular, the bromoacetyl moiety can participate in nucleophilic addition reactions, while the fluorobenzonitrile part offers opportunities for hydrogen bonding interactions and metabolic stability enhancements.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological profiles. The incorporation of fluorine into drug molecules has been extensively studied due to its ability to improve lipophilicity, binding affinity, and metabolic resistance. Similarly, the bromoacetyl group is frequently employed in medicinal chemistry due to its versatility in forming amide or urea linkages with biological targets. The combination of these features in 4-(2-bromoacetyl)-2-fluorobenzonitrile positions it as a promising building block for the design of next-generation therapeutics.

One of the most compelling applications of 4-(2-bromoacetyl)-2-fluorobenzonitrile lies in its utility as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By modifying the benzonitrile core with fluorine and bromoacetyl groups, researchers can fine-tune the interactions between the compound and kinase active sites. For instance, studies have demonstrated that fluorinated benzonitrile derivatives exhibit improved selectivity over their non-fluorinated counterparts, reducing off-target effects and enhancing therapeutic efficacy.

Furthermore, the growing interest in immunomodulatory agents has also highlighted the potential of 4-(2-bromoacetyl)-2-fluorobenzonitrile. Compounds that can modulate immune responses are crucial for treating autoimmune diseases, allergies, and cancer immunotherapy. The benzonitrile scaffold is known to interact with various immune receptors, and modifications such as fluorination can enhance binding affinity. Additionally, the acetyl group provides a site for further derivatization into amides or esters, which can be tailored to target specific immune cell populations or signaling pathways.

The synthetic accessibility of 4-(2-bromoacetyl)-2-fluorobenzonitrile is another factor contributing to its popularity in research settings. The compound can be readily prepared through well-established organic reactions, such as nucleophilic aromatic substitution or condensation reactions involving appropriately substituted precursors. This ease of synthesis allows researchers to rapidly explore derivatives and optimize lead structures without significant technical hurdles.

Recent advances in computational chemistry have further accelerated the development of novel compounds like 4-(2-bromoacetyl)-2-fluorobenzonitrile. Molecular modeling techniques enable researchers to predict binding modes and optimize molecular properties before conducting experimental synthesis. For example, virtual screening algorithms can identify potential kinase inhibitors by evaluating interactions between 4-(2-bromoacetyl)-2-fluorobenzonitrile derivatives and target proteins. This approach has significantly reduced the time and cost associated with hit identification and lead optimization.

In addition to its applications in small-molecule drug discovery, 4-(2-bromoacetyl)-2-fluorobenzonitrile has shown promise in materials science and agrochemical research. Its unique structural features make it suitable for designing advanced materials with tailored electronic properties or for creating novel pesticides with improved efficacy and environmental safety profiles.

The future prospects for 4-(2-bromoacetyl)-2-fluorobenzonitrile are bright, given its versatility and wide range of potential applications. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly important role in pharmaceutical development. Collaborative efforts between academia and industry will be essential to fully realize its potential and translate laboratory discoveries into clinical benefits.